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Compound of Interest

Compound Name: Dimethyl trithiocarbonate

Cat. No.: B3050028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

dimethyl trithiocarbonate (DMTTC), a key compound in organic synthesis and polymer

chemistry, particularly as a chain transfer agent in Reversible Addition-Fragmentation chain-

transfer (RAFT) polymerization. While precise quantitative solubility data is not extensively

available in public literature, this document compiles qualitative solubility information inferred

from various scientific sources and outlines standard experimental protocols for its

determination.

Core Physical Properties
Before delving into solubility, a summary of dimethyl trithiocarbonate's key physical

properties is presented in Table 1. These properties offer foundational knowledge for its

handling and application in a laboratory setting.
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Property Value Reference

CAS Number 2314-48-9 [1][2]

Molecular Formula C3H6S3 [1][2]

Molecular Weight 138.27 g/mol

Appearance Yellow liquid [3]

Density 1.254 g/mL at 25 °C [4]

Melting Point -3 °C [4]

Boiling Point 101-102 °C at 12 mmHg [4]

Refractive Index n20/D 1.675 [4]

Qualitative Solubility of Dimethyl Trithiocarbonate
Direct, quantitative solubility data (e.g., g/100 mL) for dimethyl trithiocarbonate in a broad

spectrum of organic solvents is not readily found in published literature. Safety Data Sheets

frequently state "No data available" for parameters like water solubility.[5] However, by

examining its use in various chemical reactions, particularly RAFT polymerization, a qualitative

understanding of its solubility can be established. Table 2 summarizes the observed and

inferred solubility of dimethyl trithiocarbonate in several common organic solvents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.finetechnology-ind.com/product/All%20product%20List/FT-0601908.html
https://www.scbt.com/p/dimethyl-trithiocarbonate-2314-48-9
https://www.finetechnology-ind.com/product/All%20product%20List/FT-0601908.html
https://www.scbt.com/p/dimethyl-trithiocarbonate-2314-48-9
https://en.wikipedia.org/wiki/Dimethyl_trithiocarbonate
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7347739.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7347739.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7347739.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7347739.htm
https://www.benchchem.com/product/b3050028?utm_src=pdf-body
https://www.benchchem.com/product/b3050028?utm_src=pdf-body
https://www.chemicalbook.com/msds/dimethyl-trithiocarbonate.pdf
https://www.benchchem.com/product/b3050028?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Class Solvent Solubility Context/Reference

Ethers 1,4-Dioxane Soluble

Used as a solvent in

RAFT polymerization

of N-vinylpyrrolidone.

[6][7]

Tetrahydrofuran (THF) Soluble

Mentioned as a

suitable solvent for

trithiocarbonates.[8][9]

Hydrocarbons Heptane Soluble

Mentioned as a

suitable solvent for

trithiocarbonates.[8][9]

Toluene Likely Soluble

Listed as a suitable

solvent for related

trithiocarbonate

compounds.[10]

Benzene Likely Soluble

Listed as a suitable

solvent for related

trithiocarbonate

compounds.[10]

Halogenated Solvents
Deuterated

Chloroform (CDCl3)
Soluble

Used as a solvent for

NMR analysis of

polymers synthesized

with trithiocarbonates.

[6]

Aqueous Water Insoluble/Very Low

Safety Data Sheets

indicate no available

data, and its organic

nature suggests low

aqueous solubility.[5]

Some derivatives with

hydrophilic groups can

be water-soluble.[11]

[12][13]
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The principle of "like dissolves like" suggests that dimethyl trithiocarbonate, a relatively

nonpolar organic molecule, will exhibit good solubility in a wide range of nonpolar and

moderately polar organic solvents.[14]

Experimental Protocol for Solubility Determination
For researchers requiring precise solubility data, the following general experimental protocol

can be employed to determine the solubility of dimethyl trithiocarbonate in a specific solvent.

This method is based on the principle of saturation.[15][16]

Materials:

Dimethyl trithiocarbonate

Solvent of interest

Analytical balance

Volumetric flasks

Thermostatically controlled shaker or magnetic stirrer

Centrifuge (optional)

Spectrophotometer or other suitable analytical instrument (e.g., HPLC, GC)

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of dimethyl trithiocarbonate to a known volume of the solvent in

a sealed container.

Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-48 hours) to

ensure equilibrium is reached.

Phase Separation:
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Allow the mixture to stand undisturbed to let the undissolved solute settle.

Alternatively, centrifuge the mixture to achieve a clear separation of the saturated solution

from the excess solid.

Quantification:

Carefully withdraw a known volume of the clear supernatant (the saturated solution).

Dilute the aliquot with a suitable solvent to a concentration within the linear range of the

analytical instrument.

Analyze the concentration of dimethyl trithiocarbonate in the diluted sample using a pre-

calibrated analytical method.

Calculation:

Calculate the original concentration in the saturated solution, taking into account the

dilution factor.

Express the solubility in appropriate units, such as g/100 mL or mol/L.

Visualizing Key Processes
To further aid in the understanding of dimethyl trithiocarbonate, the following diagrams,

generated using the DOT language, illustrate its synthesis and a general workflow for solubility

determination.
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Synthesis of Dimethyl Trithiocarbonate
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Caption: Alternative synthesis pathway for dimethyl trithiocarbonate.[3]
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General Workflow for Solubility Determination

Start

Add excess DMTTC to solvent

Equilibrate at constant temperature

Separate saturated solution from excess solid

Take a known volume of supernatant

Dilute the aliquot

Analyze concentration

Calculate solubility

End

Click to download full resolution via product page

Caption: Experimental workflow for determining solubility.
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Conclusion
Dimethyl trithiocarbonate is a versatile organic compound with solubility in a range of

common organic solvents, particularly ethers and hydrocarbons. While quantitative solubility

data remains scarce, the information provided in this guide, along with the outlined

experimental protocol, offers a solid foundation for researchers and professionals in the fields

of chemistry and drug development to effectively utilize this compound in their work. The

provided visualizations of its synthesis and a general solubility determination workflow further

clarify key processes associated with this important chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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